2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C28H25FN4O2/c1-3-20-11-7-8-18(2)25(20)31-24(34)16-33-23-13-12-21(29)14-22(23)26-27(33)28(35)32(17-30-26)15-19-9-5-4-6-10-19/h4-14,17H,3,15-16H2,1-2H3,(H,31,34)
• InChI Key: XRDWKUFRQJFRJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5)C
• Molecular Formula: C28H25FN4O2
• Molecular Weight: 468.5 g/mol
• CAS No.: 1184974-03-5

Description

2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide is a useful research compound. Its molecular formula is C28H25FN4O2 and its molecular weight is 468.532. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential in Medicinal Chemistry

Research has shown that compounds with complex heterocyclic frameworks, similar to the one described, exhibit a range of biological activities, including kinase inhibition and antimicrobial properties. For instance, compounds with similar structures have been evaluated for their potential as kinase inhibitors, with specific focus on their selectivity and efficacy against certain types of cancer cells (Stec et al., 2011). This highlights the compound's relevance in developing targeted cancer therapies.

Role in Photovoltaic Efficiency and Ligand-Protein Interactions

Another area of interest is the compound's potential application in improving photovoltaic efficiency. Studies on benzothiazolinone acetamide analogs, which share a similar heterocyclic core, have shown promising results in light harvesting efficiency and electron injection in dye-sensitized solar cells (DSSCs), indicating potential applications in renewable energy technologies (Mary et al., 2020). Additionally, molecular docking studies of related compounds with enzymes such as Cyclooxygenase 1 (COX1) provide insights into drug design and the development of novel therapeutic agents.

Exploration in Antimicrobial and Anti-inflammatory Activities

The synthesis and evaluation of thiazolo[3,2-a]pyrimidine derivatives, which share structural similarities, have indicated moderate anti-inflammatory activities. This suggests that derivatives of the compound might also possess anti-inflammatory or antimicrobial properties, making them potential candidates for drug development (Tozkoparan et al., 1999).

Contribution to PET Imaging Studies

Further research into fluorinated compounds, especially those used in Positron Emission Tomography (PET) imaging, has been significant. Analogous compounds with fluorine substitutions have been synthesized and evaluated for their efficacy in imaging studies, particularly for mapping out the expression of certain proteins in neurodegenerative disorders (Yui et al., 2010). This underscores the potential of fluorinated derivatives in diagnostic imaging and pharmaceutical research.